4-[5-(4-Pentylphenyl)pyrimidin-2-YL]benzonitrile

• CAS RN: 63617-56-1
• Molecular Formula: C22H21N3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-[5-(4-pentylphenyl)pyrimidin-2-yl]benzonitrile
• InChI: InChI=1S/C22H21N3/c1-2-3-4-5-17-6-10-19(11-7-17)21-15-24-22(25-16-21)20-12-8-18(14-23)9-13-20/h6-13,15-16H,2-5H2,1H3
• InChI Key: SHOZKBAAQMRSAY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=CN=C(N=C2)C3=CC=C(C=C3)C#N

Description

4-[5-(4-Pentylphenyl)pyrimidin-2-YL]benzonitrile is a useful research compound. Its molecular formula is C22H21N3 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.2 g. of 4-[5-(4-n-pentylphenyl)-2-pyrimidyl]-benzoic acid amide are reacted under reflux in a mixture of 200 ml. of ethylene chloride and 2.5 ml. of phosphorus oxychloride for 1 hour, with stirring. The reaction mixture is diluted with ether and washed with 2N sodium hydroxide solution and then with water until neutral. After evaporation of the organic phase, which has been dried over sodium sulfate, 5-(4-n-pentylphenyl)-2-(4-cyanophenyl)-pyrimidine is obtained and is filtered on a short silica gel column and subsequently recrystallized from methylene chloride/methanol, m.p. 125.5°; cl.p. 242.5°-243°.